Cas no 1264042-04-7 (Ethyl 5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate)

Ethyl 5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate structure
1264042-04-7 structure
Product Name:Ethyl 5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate
CAS No:1264042-04-7
MF:C12H12BrN3O2
MW:310.14658164978
MDL:MFCD07388468
CID:822782
PubChem ID:14994512
Update Time:2025-08-03

Ethyl 5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate
    • 5-Amino-1-(4-bromo-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl 5-amino-1-(4-bromophenyl)pyrazole-3-carboxylate
    • J-521087
    • F17252
    • CCOC(=O)C1=NN(C(N)=C1)C1=CC=C(Br)C=C1
    • Ethyl5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate
    • 1264042-04-7
    • DB-317137
    • AKOS015902227
    • DTXSID50566686
    • MFCD07388468
    • MDL： MFCD07388468
    • Inchi： 1S/C12H12BrN3O2/c1-2-18-12(17)10-7-11(14)16(15-10)9-5-3-8(13)4-6-9/h3-7H,2,14H2,1H3
    • InChI Key： QHLALDDPGDDTIA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(=CC(C(=O)OCC)=N1)N

Computed Properties

  • Exact Mass: 309.01129g/mol
  • Monoisotopic Mass: 309.01129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 70.1Ų

Ethyl 5-amino-1-(4-bromophenyl)-1H-pyrazole-3-carboxylate Pricemore >>

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